Cas no 40485-97-0 (4-Benzofuranol, 3,5-dimethyl-)

40485-97-0 structure
Product name:4-Benzofuranol, 3,5-dimethyl-
4-Benzofuranol, 3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzofuranol, 3,5-dimethyl-
- 3,5-dimethyl-1-benzofuran-4-ol
- 3,5-Dimethylbenzofuran-4-ol
- SCHEMBL2269352
- 40485-97-0
-
- Inchi: InChI=1S/C10H10O2/c1-6-3-4-8-9(10(6)11)7(2)5-12-8/h3-5,11H,1-2H3
- InChI Key: SGYUJWKSOFPMAD-UHFFFAOYSA-N
- SMILES: CC1=C(C2=C(C=C1)OC=C2C)O
Computed Properties
- Exact Mass: 162.068079557g/mol
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.4Ų
- XLogP3: 2.7
4-Benzofuranol, 3,5-dimethyl- Related Literature
-
E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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